Cas no 877632-03-6 (N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methoxybenzamide)

• Product Name: N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methoxybenzamide
• CAS No: 877632-03-6
• MF: C₂₄H₂₆FN₃O₃
• MW: 423.479949474335
• CID: 6169169
• PubChem ID: 16809821
• Update Time: 2025-07-16

N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methoxybenzamide
• AKOS024653621
• SR-01000020032
• N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-4-methoxybenzamide
• F2504-0183
• SR-01000020032-1
• N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-4-methoxybenzamide
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-4-methoxybenzamide
• 877632-03-6

• Inchi： 1S/C24H26FN3O3/c1-30-21-10-4-18(5-11-21)24(29)26-17-22(23-3-2-16-31-23)28-14-12-27(13-15-28)20-8-6-19(25)7-9-20/h2-11,16,22H,12-15,17H2,1H3,(H,26,29)
• InChI Key： ITVMZTFEFDIHNY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CC1)C(C1=CC=CO1)CNC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 423.19581986g/mol
• Monoisotopic Mass: 423.19581986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58Ų

Additional information on N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methoxybenzamide

Comprehensive Overview of N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methoxybenzamide (CAS No. 877632-03-6)

The compound N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methoxybenzamide, identified by its CAS No. 877632-03-6, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate structure, featuring a piperazine core, a fluorophenyl moiety, and a furan-2-yl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating neurotransmitter systems, given its structural resemblance to known bioactive compounds.

In recent years, the demand for novel compounds like N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methoxybenzamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's unique combination of a 4-methoxybenzamide group and a piperazine ring suggests potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in contemporary pharmacology. Such interactions are pivotal for developing treatments for neurological and psychiatric conditions, aligning with the growing focus on mental health and neurodegenerative diseases.

The synthesis of CAS No. 877632-03-6 involves multi-step organic reactions, including amide coupling and piperazine derivatization, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for research applications. The compound's stability under various pH conditions and solubility profiles are also key considerations for its use in in vitro and in vivo studies.

From an SEO perspective, terms like "piperazine derivatives in drug discovery", "fluorophenyl compounds in neuroscience", and "furan-2-yl ethyl benzamide applications" are frequently searched by researchers and industry professionals. These keywords reflect the compound's relevance in cutting-edge scientific inquiries. Additionally, questions such as "How does N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methoxybenzamide interact with GPCRs?" and "What are the synthetic routes for CAS No. 877632-03-6?" highlight the compound's technical and practical significance.

The potential of N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-4-methoxybenzamide extends beyond basic research. Its structural features make it a candidate for structure-activity relationship (SAR) studies, which are essential for optimizing drug efficacy and minimizing side effects. The integration of computational chemistry and molecular docking simulations further enhances its utility in virtual screening campaigns, a trend increasingly adopted in modern drug development pipelines.

In conclusion, CAS No. 877632-03-6 represents a promising avenue for scientific exploration, particularly in the realms of neuropharmacology and medicinal chemistry. Its complex architecture and functional diversity underscore its potential as a scaffold for designing next-generation therapeutics. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to remain a focal point in the quest for innovative healthcare solutions.